74-93-1

Methanethiol

In Stock

• CAS RN:
• 74-93-1

• Formula:
• CH3SH
  CH4S

• InChI:
• InChI=1S/CH4S/c1-2/h2H,1H3

• InChIKey:
• LSDPWZHWYPCBBB-UHFFFAOYSA-N

• Methanethiol, also known as methylmercaptan or CH3SH, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. Methanethiol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Methanethiol has been found in human colon tissue, and has also been detected in multiple biofluids, such as feces, urine, and blood. Methanethiol exists in all eukaryotes, ranging from yeast to humans. Methanethiol is a decomposing cabbage, garlic, and gasoline tasting compound that can be found in a number of food items such as rocket salad (ssp. ), loquat, american butterfish, and atlantic herring. This makes methanethiol a potential biomarker for the consumption of these food products.
  Methanethiol is an alkanethiol. It has a role as a human metabolite and a ...

2-phenylethyl 2-methyl-5-oxo-4-(4-oxo-4H-chromen-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate

In Stock

• CAS RN:
• 5874-93-1

• Formula:
• C28H25NO5

• InChI:
• InChI=1S/C28H25NO5/c1-17-24(28(32)33-15-14-18-8-3-2-4-9-18)25(26-21(29-17)11-7-12-22(26)30)20-16-34-23-13-6-5-10-19(23)27(20)31/h2-6,8-10,13,16,25,29H,7,11-12,14-15H2,1H3

• InChIKey:
• WZYNVORPWFIIKQ-UHFFFAOYSA-N

• 2-phenylethyl 2-methyl-5-oxo-4-(4-oxo-4H-chromen-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate is a useful research compound. Its molecular formula is C28H25NO5 and its molecular weight is 455.5 g/mol. The purity is usually 95%.

6-Hydroxy-4-(4-hydroxy-3-methoxyphenyl)-7-methoxy-3a,4,9,9a-tetrahydronaphtho[2,3-c]furan-1(3H)-one

In Stock

• CAS RN:
• 5474-93-1

• Formula:
• C20H20O6

• InChI:
• InChI=1S/C20H20O6/c1-24-17-6-10(3-4-15(17)21)19-12-8-16(22)18(25-2)7-11(12)5-13-14(19)9-26-20(13)23/h3-4,6-8,13-14,19,21-22H,5,9H2,1-2H3

• InChIKey:
• CAYMSCGTKZIVTN-UHFFFAOYSA-N

• 6-Hydroxy-4-(4-hydroxy-3-methoxyphenyl)-7-methoxy-3a,4,9,9a-tetrahydronaphtho[2,3-c]furan-1(3H)-one is a natural product found in Tsuga heterophylla and Taxus wallichiana with data available.

3',5'-DI-O-(P-Toluoyl)-5-(2-hydroxyethyl)-2'-deoxyuridine

In Stock

• CAS RN:
• 97974-93-1

• Formula:
• C27H28N2O8

• InChI:
• InChI=1S/C27H28N2O8/c1-16-3-7-18(8-4-16)25(32)35-15-22-21(37-26(33)19-9-5-17(2)6-10-19)13-23(36-22)29-14-20(11-12-30)24(31)28-27(29)34/h3-10,14,21-23,30H,11-13,15H2,1-2H3,(H,28,31,34)/t21-,22+,23+/m0/s1

• InChIKey:
• OOZVHNULOVTJKS-YTFSRNRJSA-N

• 3',5'-DI-O-(P-Toluoyl)-5-(2-hydroxyethyl)-2'-deoxyuridine is a useful research compound. Its molecular formula is C27H28N2O8 and its molecular weight is 508.5 g/mol. The purity is usually 95%.

2-[(Methylsulfanyl)methyl]-4-nitroaniline

• CAS RN:
• 34774-93-1

• Formula:
• C8H10N2O2S

• InChI:
• InChI=1S/C8H10N2O2S/c1-13-5-6-4-7(10(11)12)2-3-8(6)9/h2-4H,5,9H2,1H3

• InChIKey:
• HCRSXTSGSLECNB-UHFFFAOYSA-N

• 2-[(Methylsulfanyl)methyl]-4-nitroaniline is a useful research compound. Its molecular formula is C8H10N2O2S and its molecular weight is 198.24 g/mol. The purity is usually 95%.

1-(2-Pyridinyl)benzotriazole

In Stock

• CAS RN:
• 13174-93-1

• Formula:
• C11H8N4

• InChI:
• InChI=1S/C11H8N4/c1-2-6-10-9(5-1)13-14-15(10)11-7-3-4-8-12-11/h1-8H

• InChIKey:
• CPWBWUGSSFRASR-UHFFFAOYSA-N

• 1-(2-Pyridinyl)benzotriazole, also known as 1-(2-Pyridinyl)benzotriazole, is a useful research compound. Its molecular formula is C11H8N4 and its molecular weight is 196.21 g/mol. The purity is usually 95%.

4-Aminomethyl-piperidine-1-carboxylic acid allyl ester

In Stock

• CAS RN:
• 885274-93-1

• Formula:
• C10H18N2O2

• InChI:
• InChI=1S/C10H18N2O2/c1-2-7-14-10(13)12-5-3-9(8-11)4-6-12/h2,9H,1,3-8,11H2

• InChIKey:
• HISOLWKWICHHRD-UHFFFAOYSA-N

• 4-Aminomethyl-piperidine-1-carboxylic acid allyl ester is a useful research compound. Its molecular formula is C10H18N2O2 and its molecular weight is 198.26 g/mol. The purity is usually 95%.

3-(4-Bromophenyl)-6-chloro-4,5,7-trimethylchromen-2-one

In Stock

• CAS RN:
• 720674-93-1

• Formula:
• C18H14BrClO2

• InChI:
• InChI=1S/C18H14BrClO2/c1-9-8-14-15(11(3)17(9)20)10(2)16(18(21)22-14)12-4-6-13(19)7-5-12/h4-8H,1-3H3

• InChIKey:
• FGKMYQIIICQWCE-UHFFFAOYSA-N

• 3-(4-Bromophenyl)-6-chloro-4,5,7-trimethylchromen-2-one is a useful research compound. Its molecular formula is C18H14BrClO2 and its molecular weight is 377.7 g/mol. The purity is usually 95%.

N-(1-Methyl-1H-benzimidazol-2-yl)-benzenesulfonamide

• CAS RN:
• 173374-93-1

• Formula:
• C14H13N3O2S

• InChI:
• InChI=1S/C14H13N3O2S/c1-17-13-10-6-5-9-12(13)15-14(17)16-20(18,19)11-7-3-2-4-8-11/h2-10H,1H3,(H,15,16)

• InChIKey:
• ZAWUKQCLEWGNRF-UHFFFAOYSA-N

• N-(1-Methyl-1H-benzimidazol-2-yl)-benzenesulfonamide is a useful research compound. Its molecular formula is C14H13N3O2S and its molecular weight is 287.34 g/mol. The purity is usually 95%.

3-[[(E)-3-[4-[(2-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyanoprop-2-enoyl]amino]benzoic acid

Usually In Stock

• CAS RN:
• 380474-93-1

• Formula:
• C26H21ClN2O5

• InChI:
• InChI=1S/C26H21ClN2O5/c1-2-33-24-13-17(10-11-23(24)34-16-19-6-3-4-9-22(19)27)12-20(15-28)25(30)29-21-8-5-7-18(14-21)26(31)32/h3-14H,2,16H2,1H3,(H,29,30)(H,31,32)/b20-12+

• InChIKey:
• SLCZMYOUPOPOIZ-UHFFFAOYSA-N

• 3-[[(E)-3-[4-[(2-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyanoprop-2-enoyl]amino]benzoic acid is a useful research compound. Its molecular formula is C26H21ClN2O5 and its molecular weight is 476.91. The purity is usually 95%.

4-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-5,6,7,8-tetrahydro-1H-quinazolin-2-one

In Stock

• CAS RN:
• 953174-93-1

• Formula:
• C15H21N3O2S

• InChI:
• InChI=1S/C15H21N3O2S/c19-13(18-8-4-1-5-9-18)10-21-14-11-6-2-3-7-12(11)16-15(20)17-14/h1-10H2,(H,16,17,20)

• InChIKey:
• YIFTXFLFHAROCR-UHFFFAOYSA-N

• 4-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-5,6,7,8-tetrahydro-1H-quinazolin-2-one is a useful research compound. Its molecular formula is C15H21N3O2S and its molecular weight is 307.41. The purity is usually 95%.

4-propyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide

In Stock

• CAS RN:
• 851774-93-1

• Formula:
• C14H17NO2S2

• InChI:
• InChI=1S/C14H17NO2S2/c1-2-3-12-4-6-14(7-5-12)19(16,17)15-10-13-8-9-18-11-13/h4-9,11,15H,2-3,10H2,1H3

• InChIKey:
• JRIFYXDWWDZEGY-UHFFFAOYSA-N

• 4-propyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide is a useful research compound. Its molecular formula is C14H17NO2S2 and its molecular weight is 295.4 g/mol. The purity is usually 95%.

1-(4-Methoxybenzo[d]thiazol-2-yl)-3-(thiophen-2-ylmethyl)urea

In Stock

• CAS RN:
• 945474-93-1

• Formula:
• C14H13N3O2S2

• InChI:
• InChI=1S/C14H13N3O2S2/c1-19-10-5-2-6-11-12(10)16-14(21-11)17-13(18)15-8-9-4-3-7-20-9/h2-7H,8H2,1H3,(H2,15,16,17,18)

• InChIKey:
• HTABLJBBXONLOZ-UHFFFAOYSA-N

• 1-(4-Methoxybenzo[d]thiazol-2-yl)-3-(thiophen-2-ylmethyl)urea is a useful research compound. Its molecular formula is C14H13N3O2S2 and its molecular weight is 319.4. The purity is usually 95%.

2,3-Dichloro-2'-pyrrolidinomethyl benzophenone

In Stock

• CAS RN:
• 898774-93-1

• Formula:
• C18H17Cl2NO

• InChI:
• InChI=1S/C18H17Cl2NO/c19-16-9-5-8-15(17(16)20)18(22)14-7-2-1-6-13(14)12-21-10-3-4-11-21/h1-2,5-9H,3-4,10-12H2

• InChIKey:
• BNSRCDYGKFIWRV-UHFFFAOYSA-N

• 2,3-Dichloro-2'-pyrrolidinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17Cl2NO and its molecular weight is 334.2 g/mol. The purity is usually 95%.

Lobaplatin

Usually In Stock

• CAS RN:
• 131374-93-1

• Formula:
• C9H18N2O3Pt+2

• InChI:
• InChI=1S/C6H14N2.C3H5O3.Pt/c7-3-5-1-2-6(5)4-8;1-2(4)3(5)6;/h5-6H,1-4,7-8H2;2H,1H3,(H,5,6);/q;-1;+4/p-1

• InChIKey:
• XSMVECZRZBFTIZ-UHFFFAOYSA-M

• Lobaplatin is a useful research compound. Its molecular formula is C9H18N2O3Pt+2 and its molecular weight is 397.3 g/mol. The purity is usually 95%.

Macrophyllicin

• CAS RN:
• 149474-93-1

• Formula:
• C54H88O24

• InChI:
• InChI=1S/C54H88O24/c1-21-30(60)33(63)36(66)45(71-21)75-40-39(69)41(76-48(78-47-38(68)35(65)32(62)26(19-56)73-47)42(40)77-46-37(67)34(64)31(61)25(18-55)72-46)44(70)74-29-11-12-51(6)27-10-9-22-23-15-49(2,3)13-14-54(23,20-57)28(59)17-52(22,7)53(27,8)16-24(58)43(51)50(29,4)5/h9,21,23-43,45-48,55-69H,10-20H2,1-8H3/t21-,23+,24-,25+,26+,27?,28-,29?,30-,31+,32-,33+,34-,35-,36+,37+,38+,39-,40-,41-,42+,43?,45-,46+,47+,48+,51+,52+,53+,54+/m0/s1

• InChIKey:
• CDYAORBMMPRWHL-XOJINRSKSA-N

• Macrophyllicin is a natural product found in Primula macrophylla with data available.

6-Chloro-3-(hydroxyamino)-7-methylindol-2-one

• CAS RN:
• 275374-93-1

• Formula:
• C9H7ClN2O2

• InChI:
• InChI=1S/C9H7ClN2O2/c1-4-6(10)3-2-5-7(4)11-9(13)8(5)12-14/h2-3,11,13H,1H3

• InChIKey:
• PNSCLWDBNGJLCG-UHFFFAOYSA-N

• 18BIOder is a neuroprotective GSK-3β inhibitor, highly selectively inhibiting HIV-1. It is the second generation derivative of 6BIO.

1-(3-chlorobenzyl)-8-(3,5-dimethyl-1H-pyrazol-1-yl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione

In Stock

• CAS RN:
• 1014074-93-1

• Formula:
• C19H19ClN6O2

• InChI:
• InChI=1S/C19H19ClN6O2/c1-11-8-12(2)26(22-11)18-21-16-15(23(18)3)17(27)25(19(28)24(16)4)10-13-6-5-7-14(20)9-13/h5-9H,10H2,1-4H3

• InChIKey:
• LUTDQBMLXNOGOX-UHFFFAOYSA-N

• 1-(3-chlorobenzyl)-8-(3,5-dimethyl-1H-pyrazol-1-yl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C19H19ClN6O2 and its molecular weight is 398.85. The purity is usually 95%.

(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(2-ethylbenzo[d]thiazol-6-yl)methanone

In Stock

• CAS RN:
• 1797874-93-1

• Formula:
• C17H16N4OS

• InChI:
• InChI=1S/C17H16N4OS/c1-2-16-20-14-4-3-11(7-15(14)23-16)17(22)21-6-5-13-12(9-21)8-18-10-19-13/h3-4,7-8,10H,2,5-6,9H2,1H3

• InChIKey:
• VDUDBMBZYMTDKG-UHFFFAOYSA-N

• (7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(2-ethylbenzo[d]thiazol-6-yl)methanone is a useful research compound. Its molecular formula is C17H16N4OS and its molecular weight is 324.4. The purity is usually 95%.

(S)-8-Amino-6-azaspiro[3.4]octan-5-one

In Stock

• CAS RN:
• 1810074-93-1

• Formula:
• C7H12N2O

• InChI:
• InChI=1S/C7H12N2O/c8-5-4-9-6(10)7(5)2-1-3-7/h5H,1-4,8H2,(H,9,10)/t5-/m1/s1

• InChIKey:
• DBJORCIZFLDOKK-RXMQYKEDSA-N

• (S)-8-Amino-6-azaspiro[3.4]octan-5-one is a useful research compound. Its molecular formula is C7H12N2O and its molecular weight is 140.18 g/mol. The purity is usually 95%.

N-(2-Methoxyphenyl)-3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidine-1-carboxamide

Usually In Stock

• CAS RN:
• 2379974-93-1

• Formula:
• C20H22F3N3O3

• InChI:
• InChI=1S/C20H22F3N3O3/c1-28-17-9-3-2-8-16(17)25-19(27)26-11-5-6-14(12-26)13-29-18-15(20(21,22)23)7-4-10-24-18/h2-4,7-10,14H,5-6,11-13H2,1H3,(H,25,27)

• InChIKey:
• QOQYNXXDTFGELF-UHFFFAOYSA-N

• N-(2-Methoxyphenyl)-3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidine-1-carboxamide is a useful research compound. Its molecular formula is C20H22F3N3O3 and its molecular weight is 409.409. The purity is usually 95%.